Cas no 1805654-58-3 (Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate)

• Product Name: Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate
• CAS No: 1805654-58-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010871
• Update Time: 2025-06-08

Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate

• Inchi： 1S/C12H13NO3/c1-3-8-5-9(12(15)16-4-2)10(7-13)11(14)6-8/h5-6,14H,3-4H2,1-2H3
• InChI Key： PBUQUMVUVAKQOU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C(=CC(=C1)CC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate

Recent Advances in the Study of Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate (CAS: 1805654-58-3)

Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate (CAS: 1805654-58-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate or active moiety in pharmaceutical agents. This research briefing provides an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and potential therapeutic applications.

The compound's molecular structure, featuring a cyano group, an ethyl ester, and a hydroxyl group, makes it a versatile building block for the synthesis of more complex molecules. Recent publications have explored its use in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are critical in various disease pathways. For instance, a 2023 study demonstrated that derivatives of Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate exhibit potent inhibitory activity against specific cancer-related kinases, suggesting its potential as a scaffold for anticancer drug design.

In addition to its role in kinase inhibition, Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate has been investigated for its anti-inflammatory and antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported that this compound and its analogs showed promising activity against bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for developing new antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate. A 2022 paper detailed a novel, high-yield synthesis route using green chemistry principles, which minimizes the use of hazardous reagents and reduces environmental impact. This development is particularly relevant for scaling up production for industrial applications, ensuring both efficiency and sustainability.

Looking ahead, researchers are focusing on further elucidating the mechanistic pathways through which Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate exerts its biological effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to design more potent and selective derivatives. These efforts are expected to pave the way for preclinical studies and, ultimately, clinical trials, positioning this compound as a promising candidate for therapeutic development.

In conclusion, Ethyl 2-cyano-5-ethyl-3-hydroxybenzoate (CAS: 1805654-58-3) represents a compound of significant interest in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in synthetic methodologies, underscore its potential as a valuable tool in drug discovery. Continued research into its applications and mechanisms will likely yield further insights, driving innovation in the development of new therapeutic agents.